Cas no 144900-34-5 (Acetyl Ciprofibrate)

• Product Name: Acetyl Ciprofibrate
• CAS No: 144900-34-5
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• CID: 105573
• PubChem ID: 11390908
• Update Time: 2025-06-13

Acetyl Ciprofibrate Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Dichlorocyclopropyl)phenyl acetate
• Phenol,4-(2,2-dichlorocyclopropyl)-, 1-acetate
• 4-(2,2-Dichlorocyclopropyl)phenol acetate
• 4-(2,2-Dichlorocyclopropyl)Phenol 1-Acetate
• Phenol,4-(2,2-dichlorocyclopropyl)-, acetate
• Phenol,4-(2,2-dichlorocyclopropyl)-, acetate (9CI)
• AC-25853
• EC 924-945-1
• AMY40408
• FT-0660574
• J-513254
• 4-(2,2-Dichlorocyclopropyl)phenylacetate
• NS00001363
• Phenol, 4-(2,2-dichlorocyclopropyl)-, 1-acetate
• 4-(2, 2-Dichlorocyclopropyl) phenol 1-acetate
• AKOS015909658
• Acetyl Ciprofibrate
• 144900-34-5
• DTXSID00464441
• SCHEMBL6427362
• [4-(2,2-dichlorocyclopropyl)phenyl] Acetate
• DB-063569

• MDL： MFCD18642977
• Inchi： 1S/C11H10Cl2O2/c1-7(14)15-9-4-2-8(3-5-9)10-6-11(10,12)13/h2-5,10H,6H2,1H3
• InChI Key： KOJAPEXFANADPV-UHFFFAOYSA-N
• SMILES： ClC1(CC1C1C=CC(=CC=1)OC(C)=O)Cl

Computed Properties

• Exact Mass: 244.0059
• Monoisotopic Mass: 244.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.35
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Acetyl Ciprofibrate

Comprehensive Overview of Acetyl Ciprofibrate (CAS No. 144900-34-5): Properties, Applications, and Research Insights

Acetyl Ciprofibrate (CAS No. 144900-34-5) is a chemically modified derivative of ciprofibrate, a well-known peroxisome proliferator-activated receptor alpha (PPAR-α) agonist. This compound has garnered significant attention in pharmaceutical research due to its potential metabolic and lipid-modulating effects. The acetylated form enhances bioavailability and stability, making it a subject of interest for drug development targeting dyslipidemia and related metabolic disorders.

The molecular structure of Acetyl Ciprofibrate includes an acetyl group attached to the parent compound, ciprofibrate. This modification improves its pharmacokinetic properties, such as absorption and half-life, which are critical for therapeutic efficacy. Researchers have explored its role in modulating lipid metabolism, particularly in reducing triglycerides and low-density lipoprotein (LDL) cholesterol levels. These properties align with current healthcare trends focusing on cardiovascular disease prevention and personalized medicine.

In recent years, the demand for novel lipid-lowering agents has surged, driven by the global rise in obesity and metabolic syndrome. Acetyl Ciprofibrate is often compared to other fibrates, such as fenofibrate and gemfibrozil, due to its potential for fewer side effects and improved patient compliance. Studies suggest it may also exhibit anti-inflammatory and antioxidant effects, which are increasingly relevant in addressing chronic inflammatory conditions linked to metabolic diseases.

From a synthetic chemistry perspective, CAS No. 144900-34-5 represents a milestone in the optimization of fibrate derivatives. Its synthesis involves esterification techniques, ensuring high purity and yield for pharmaceutical applications. Analytical methods like HPLC and mass spectrometry are employed to validate its structure and quality, meeting stringent regulatory standards for drug development.

The compound's mechanism of action involves PPAR-α activation, which upregulates genes involved in fatty acid oxidation and lipid clearance. This aligns with current research into precision therapeutics, where compounds like Acetyl Ciprofibrate are tailored to specific patient subgroups. For instance, its potential use in diabetic dyslipidemia is a hot topic, given the overlapping pathologies of diabetes and cardiovascular disease.

Beyond its therapeutic potential, Acetyl Ciprofibrate is also studied for its drug delivery applications. Nanoformulations and prodrug strategies leveraging its acetyl group are under investigation to enhance targeted delivery and reduce systemic side effects. Such innovations resonate with the growing emphasis on sustainable pharmaceuticals and green chemistry in the industry.

In summary, Acetyl Ciprofibrate (CAS No. 144900-34-5) exemplifies the intersection of medicinal chemistry and metabolic research. Its unique properties and adaptability to modern therapeutic approaches make it a compelling candidate for future drug development. As the scientific community continues to explore its full potential, this compound remains a focal point for advancing lipid management and metabolic health solutions.